Cas no 26929-63-5 (Benzoic acid,2-(ethyldithio)-)

• Product Name: Benzoic acid,2-(ethyldithio)-
• CAS No: 26929-63-5
• MF: C₉H₁₀O₂S₂
• MW: 214.304500102997
• CID: 260012
• PubChem ID: 334890
• Update Time: 2025-04-19

Benzoic acid,2-(ethyldithio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(ethyldithio)-
• 2-(ethyldisulfanyl)benzoic acid
• (2-carboxyphenyl)-1-ethyldisulfide
• 2-(Ethyldithio)benzoic acid
• 2-ethyldithiobenzoic acid
• AC1L7GC2
• AG-E-85347
• CTK4F8748
• NSC342013
• o-Carboxyphenyl ethyl disulfide
• S-(ethylthio)mercaptobenzoic acid
• Benzoic acid, 2-(ethyldithio)-
• BENZOIC ACID, O-(ETHYLDITHIO)-
• NSC 342013
• LNGQPNABYYRMBF-UHFFFAOYSA-N
• 26929-63-5
• 2-(ethyldisulfanyl)benzoicacid
• SCHEMBL19334145
• DTXSID60181425
• 2-(Ethyldisulfanyl)benzoic acid #
• NSC-342013
• UNII-VCI99Y2SLK
• VCI99Y2SLK

• Inchi： 1S/C9H10O2S2/c1-2-12-13-8-6-4-3-5-7(8)9(10)11/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： LNGQPNABYYRMBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)SCC

Computed Properties

• Exact Mass: 214.0123
• Monoisotopic Mass: 214.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 337.2°Cat760mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.64
• PSA: 37.3
• LogP: 3.14500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives